2-((1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C21H18ClN5OS/c1-2-14-3-7-16(8-4-14)26-19(28)12-29-21-18-11-25-27(20(18)23-13-24-21)17-9-5-15(22)6-10-17/h3-11,13H,2,12H2,1H3,(H,26,28)
• InChI Key: RGQAYLDKCZQGNN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC=NC3=C2C=NN3C4=CC=C(C=C4)Cl
• Molecular Formula: C21H18ClN5OS
• Molecular Weight: 423.9 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpyrazoles. It has been used as a molecular scaffold in the design of biologically active compounds, including those with antiviral and antitumor activities.

Synthesis Analysis

The synthesis and structure–activity relationships of a library of thirty 7H-Pyrrolo[2,3-d]pyrimidine derivatives have been described. The compounds were assayed against the green fluorescent protein (GFP) reporter strain of Mycobacterium tuberculosis using the standard broth microdilution method.

Scientific Research Applications

Photodynamic Therapy (PDT) Agent

• Thieno[3,4-d]pyrimidin-4(3H)-thione is a derivative of this compound. .

Rock Kinase Inhibitor

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DNA and RNA Fluorescent Probes

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Potential Thiobase Photosensitizer

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Mechanism of Action

This compound demonstrated good preclinical drug metabolism and pharmacokinetics (DMPK) properties and, after oral dosing, showed pharmacodynamic knockdown of phosphorylation of Akt and downstream biomarkers in vivo, and inhibition of tumor growth in a breast cancer xenograft model.

Future Directions

The design of biologically active compounds based on isocytosine and its derivatives has developed in several priority directions, including the development of antiviral and antileukemic agents, drugs to combat hyperuricemia, neurodegenerative disorders, some forms of cancer, and anti-inflammatory and hormonal agents.